Cas no 1247455-96-4 (methyl 2-chloro-2-(3,5-dimethoxyphenyl)acetate)

• Product Name: methyl 2-chloro-2-(3,5-dimethoxyphenyl)acetate
• CAS No: 1247455-96-4
• MF: C₁₁H₁₃ClO₄
• MW: 244.671522855759
• CID: 4580467
• PubChem ID: 62224369
• Update Time: 2025-06-07

methyl 2-chloro-2-(3,5-dimethoxyphenyl)acetate Chemical and Physical Properties

Names and Identifiers

• Chloro-(3,5-dimethoxy-phenyl)-acetic acid methyl ester
• methyl 2-chloro-2-(3,5-dimethoxyphenyl)acetate

• Inchi： 1S/C11H13ClO4/c1-14-8-4-7(5-9(6-8)15-2)10(12)11(13)16-3/h4-6,10H,1-3H3
• InChI Key： RWNHCMSKBLURNY-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(Cl)C1=CC(OC)=CC(OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on methyl 2-chloro-2-(3,5-dimethoxyphenyl)acetate

Exploring the Properties and Applications of Methyl 2-Chloro-2-(3,5-dimethoxyphenyl)acetate (CAS No. 1247455-96-4)

Methyl 2-chloro-2-(3,5-dimethoxyphenyl)acetate, with the CAS number 1247455-96-4, is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and fine chemical synthesis. This ester derivative, characterized by its chloroacetate and dimethoxyphenyl functional groups, exhibits unique reactivity patterns that make it valuable for constructing complex molecular architectures. Researchers are particularly interested in its potential as a building block for bioactive molecules, given the prevalence of methoxy-substituted aromatic systems in medicinal chemistry.

In recent years, the demand for high-purity synthetic intermediates like methyl 2-chloro-2-(3,5-dimethoxyphenyl)acetate has surged, driven by advancements in drug discovery and catalysis research. The compound's CAS registry 1247455-96-4 serves as a crucial identifier for procurement and regulatory documentation. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify the structural integrity of this material, especially when used in asymmetric synthesis applications where enantiopurity is critical.

The 3,5-dimethoxyphenyl moiety within this compound has become a focal point for researchers investigating structure-activity relationships (SAR) in various therapeutic areas. This structural feature is frequently encountered in natural product analogs and kinase inhibitors, aligning with current trends in targeted therapy development. When combined with the α-chloroester functionality, the molecule offers versatile nucleophilic displacement opportunities, making it particularly useful for carbon-carbon bond formation strategies.

From a green chemistry perspective, synthetic protocols involving CAS 1247455-96-4 are being optimized to reduce environmental impact. Modern approaches emphasize atom economy and catalytic processes, responding to the pharmaceutical industry's push toward sustainable manufacturing. The compound's stability under various reaction conditions makes it suitable for multistep synthesis workflows, a quality highly valued in process chemistry development.

Emerging applications for methyl 2-chloro-2-(3,5-dimethoxyphenyl)acetate extend beyond traditional medicinal chemistry. Materials scientists are exploring its incorporation into functional polymers and advanced coatings, where the aromatic methoxy groups can impart specific electronic properties. Additionally, its potential as a chiral auxiliary in enantioselective synthesis continues to be investigated, particularly for constructing stereogenic centers in complex molecules.

Quality control standards for CAS 1247455-96-4 have become increasingly stringent, with emphasis on residual solvent levels and heavy metal content analysis. These specifications are particularly important when the compound is intended for use in GMP-compliant synthesis of pharmaceutical ingredients. Storage recommendations typically suggest inert atmosphere conditions and low-temperature preservation to maintain the material's stability over extended periods.

The synthesis of methyl 2-chloro-2-(3,5-dimethoxyphenyl)acetate typically involves esterification of the corresponding acid chloride or Friedel-Crafts type reactions on appropriately substituted benzene derivatives. Recent patent literature reveals innovative approaches to its production, reflecting the compound's growing importance in specialty chemicals markets. Analytical data including melting point, boiling point, and spectroscopic characteristics are well-documented for this material, facilitating its identification and characterization in research settings.

As the pharmaceutical industry continues to explore novel chemical space, intermediates like 1247455-96-4 play a crucial role in accessing underexplored molecular scaffolds. The compound's balanced lipophilicity, conferred by its methoxy substituents, makes it particularly valuable for designing compounds with optimized ADME properties. These characteristics position methyl 2-chloro-2-(3,5-dimethoxyphenyl)acetate as a versatile tool in contemporary drug design and chemical biology research initiatives.